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Compound of Interest

Compound Name:
4-(4-Chloro-3,5-

dimethylphenoxy)aniline

CAS No.: 150418-62-5

Cat. No.: B1322645

Get Quote

An In-Depth Technical Guide to the Physical Properties of 4-(4-Chloro-3,5-
dimethylphenoxy)aniline

This document serves as a comprehensive technical guide on the physical properties of 4-(4-
chloro-3,5-dimethylphenoxy)aniline. It is intended for an audience of researchers, scientists,

and drug development professionals who require a deep and practical understanding of this

compound's fundamental characteristics. The guide emphasizes not only the known physical

data but also the experimental methodologies and scientific rationale crucial for its application

in a laboratory and developmental setting.

Introduction and Molecular Identity
4-(4-Chloro-3,5-dimethylphenoxy)aniline is a diaryl ether derivative that serves as a valuable

intermediate in the synthesis of more complex molecules, particularly in the fields of medicinal

chemistry and materials science.[1] Its structure, which combines a chlorinated, dimethylated

phenol with an aniline moiety, imparts specific chemical characteristics that influence its

reactivity, stability, and potential biological interactions. A thorough characterization of its
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physical properties is the cornerstone of its effective use, ensuring reproducibility in

experimental design and safety in handling.

Molecular Structure:

Caption: Molecular structure of 4-(4-Chloro-3,5-dimethylphenoxy)aniline.

Summary of Core Physical Properties
Quantitative physical data is essential for a multitude of applications, from calculating molar

concentrations for reactions to ensuring safe storage conditions. The following table

summarizes the available and verified physical properties for this compound.

Property Value Source(s)

CAS Number 150418-62-5 [2]

Molecular Formula C₁₄H₁₄ClNO [2][3][4]

Molecular Weight 247.72 g/mol [3][4]

Appearance
White to off-white crystalline

powder (typical)

Melting Point No data available [5]

Boiling Point No data available [5]

Solubility No data available [5]

Hazard Identification Irritant [2]

Note: The physical appearance is a typical description for purified small organic molecules of

this class, as specific vendor data is not publicly available.

Experimental Protocols for Property Determination
The absence of publicly available data for properties such as melting point and solubility

necessitates a discussion of the standard, validated methodologies a researcher would employ
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to determine them. This approach ensures scientific integrity and provides a practical

framework for in-house characterization.

Melting Point Determination: A Critical Purity Indicator
The melting point is a robust and fundamental indicator of a crystalline solid's purity. A sharp,

narrow melting range is characteristic of a pure substance, whereas impurities typically depress

and broaden this range.

Protocol: Capillary Melting Point Determination

Sample Preparation: A small quantity of the dry 4-(4-chloro-3,5-dimethylphenoxy)aniline is

finely ground to a powder. This powder is then carefully packed into a glass capillary tube

(sealed at one end) to a height of 2-3 mm.

Instrumentation: The packed capillary is placed into a calibrated melting point apparatus.

Modern apparatuses use a heated block with controlled temperature ramping and digital

temperature readouts.

Heating and Observation: The temperature is increased rapidly to about 15-20 °C below the

expected melting point, then the ramp rate is slowed to 1-2 °C per minute.

Data Recording: Two temperatures are recorded: T1 (onset), the temperature at which the

first liquid droplet is observed, and T2 (clear point), the temperature at which the entire

sample has melted into a transparent liquid. The melting point is reported as the range T1-

T2.

Trustworthiness through Self-Validation: This protocol is inherently self-validating. A broad

melting range (>2 °C) immediately signals the presence of impurities or residual solvent,

prompting further purification steps like recrystallization. This direct correlation between the

experimental result and sample purity is a cornerstone of chemical analysis.
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Sample Preparation
(Grind & Pack Capillary)

Instrument Setup
(Place in Calibrated Apparatus)

Controlled Heating
(Slow ramp rate: 1-2 °C/min)

Visual Observation
(Detect onset and clear points)

Record Range (T1-T2)

Purity Assessment
(Sharp range = High Purity)

Click to download full resolution via product page

Caption: Standard workflow for melting point determination and purity assessment.

Solubility Profiling: The Foundation for Formulation and
Reaction Chemistry
Solubility dictates the choice of solvents for synthesis, purification, analysis (e.g., HPLC), and

formulation. A systematic qualitative assessment is the first step in building a comprehensive

solubility profile.

Protocol: Qualitative Solubility Assessment
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Solvent Selection: A panel of solvents representing a range of polarities is selected. A

standard panel includes:

Polar Protic: Water, Methanol, Ethanol

Polar Aprotic: Acetone, Acetonitrile, Dimethyl Sulfoxide (DMSO)

Non-Polar: Dichloromethane, Toluene, Hexanes

Procedure: To 1 mL of each solvent in a separate, labeled test tube, add approximately 10

mg of 4-(4-chloro-3,5-dimethylphenoxy)aniline.

Observation at Room Temperature: Agitate each tube vigorously (e.g., using a vortex mixer)

for 30-60 seconds. Observe and record the results as:

Freely Soluble: Forms a clear, homogenous solution.

Sparingly Soluble: A significant portion of the solid dissolves, but some remains.

Insoluble: No visible dissolution of the solid.

Observation with Heating: For samples that are sparingly soluble or insoluble at room

temperature, gently warm the test tube in a water bath to assess the effect of temperature on

solubility. Note any changes upon heating and subsequent cooling.

Expertise-Driven Rationale: The molecular structure guides the initial solvent selection. The

presence of the aniline NH₂ group and the ether oxygen suggests potential solubility in polar

solvents capable of hydrogen bonding. However, the bulky, chlorinated aromatic rings

contribute significant non-polar character, suggesting solubility in organic solvents like

dichloromethane or toluene. This structured experimental approach prevents random testing

and efficiently maps the compound's solubility behavior.

Conclusion
While a complete, publicly documented profile of all physical properties for 4-(4-chloro-3,5-
dimethylphenoxy)aniline is not currently available, this guide provides the essential known

data and, more importantly, the authoritative experimental frameworks for determining the

missing values. For professionals in research and drug development, understanding how to
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generate and interpret this data is as critical as the data itself. The methodologies outlined for

melting point and solubility are robust, self-validating, and represent the standard for good

laboratory practice, ensuring that any scientist can confidently characterize this compound for

its intended application.

References
Benchchem. (n.d.). 4-(4-Chloro-3,5-dimethylphenoxy)-2-(trifluoromethyl)aniline.
Matrix Scientific. (n.d.). 4-(4-Chloro-3,5-dimethylphenoxy)aniline.
Santa Cruz Biotechnology. (n.d.). 4-(4-Chloro-3,5-dimethylphenoxy)aniline.
Sinfoo Biotech. (n.d.). 4-(4-chloro-3,5-dimethylphenoxy)-3-(trifluoromethyl)aniline
hydrochloride.
Ataman Kimya. (n.d.). 4-CHLOROANILINE.
Echemi. (n.d.). 4-(4-CHLORO-3,5-DIMETHYLPHENOXY)ANILINE Safety Data Sheets.
Echemi. (n.d.). 3-chloro-4-(3,4-dimethylphenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. benchchem.com [benchchem.com]

2. matrixscientific.com [matrixscientific.com]

3. scbt.com [scbt.com]

4. echemi.com [echemi.com]

5. echemi.com [echemi.com]

To cite this document: BenchChem. [4-(4-Chloro-3,5-dimethylphenoxy)aniline physical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322645/docs#4-4-chloro-3-5-dimethylphenoxy-
aniline-physical-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1322645/docs?utm_src=pdf-body#4-4-chloro-3-5-dimethylphenoxy-aniline-physical-properties
https://www.benchchem.com/product/b1322645/docs?utm_src=pdf-body#4-4-chloro-3-5-dimethylphenoxy-aniline-physical-properties
https://www.benchchem.com/product/b1322645/docs?utm_src=pdf-body#4-4-chloro-3-5-dimethylphenoxy-aniline-physical-properties
https://www.benchchem.com/product/b1322645?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b1329156
https://www.matrixscientific.com/404
https://www.scbt.com/ko/p/4-4-chloro-3-5-dimethylphenoxy-aniline
https://www.echemi.com/produce/pr24111258287-3-chloro-4-3-4-dimethylphenoxyaniline.html
https://www.echemi.com/sds/4-4-chloro-3-5-dimethylphenoxyaniline-pd180810126651.html
https://www.benchchem.com/product/b1322645/docs#4-4-chloro-3-5-dimethylphenoxy-aniline-physical-properties
https://www.benchchem.com/product/b1322645/docs#4-4-chloro-3-5-dimethylphenoxy-aniline-physical-properties
https://www.benchchem.com/product/b1322645/docs#4-4-chloro-3-5-dimethylphenoxy-aniline-physical-properties
https://www.benchchem.com/product/b1322645/docs#4-4-chloro-3-5-dimethylphenoxy-aniline-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1322645?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

